Cas no 1095615-96-5 (N,N-dimethyl-2-(octan-2-yl)aminoacetamide)

• Product Name: N,N-dimethyl-2-(octan-2-yl)aminoacetamide
• CAS No: 1095615-96-5
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5215277
• PubChem ID: 43214899
• Update Time: 2026-03-06

N,N-dimethyl-2-(octan-2-yl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N-dimethyl-2-[(1-methylheptyl)amino]-
• N,N-dimethyl-2-(octan-2-yl)aminoacetamide

• Inchi： 1S/C12H26N2O/c1-5-6-7-8-9-11(2)13-10-12(15)14(3)4/h11,13H,5-10H2,1-4H3
• InChI Key： TZZMHOSYNYHWKF-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNC(C)CCCCCC

Additional information on N,N-dimethyl-2-(octan-2-yl)aminoacetamide

Comprehensive Overview of N,N-dimethyl-2-(octan-2-yl)aminoacetamide (CAS No. 1095615-96-5): Properties, Applications, and Industry Insights

N,N-dimethyl-2-(octan-2-yl)aminoacetamide (CAS No. 1095615-96-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This amide derivative features a branched octan-2-yl chain coupled with a dimethylamino functional group, offering versatile reactivity. With growing interest in sustainable synthesis and bioactive intermediates, this compound aligns with trends in green chemistry and precision molecular design.

Researchers frequently search for "CAS 1095615-96-5 solubility" or "N,N-dimethyl-2-(octan-2-yl)aminoacetamide synthesis," reflecting demand for technical data. The compound's lipophilic character (logP ~2.8) makes it valuable for drug delivery systems, particularly in CNS-targeting formulations where blood-brain barrier penetration is crucial. Recent studies highlight its potential as a metabolite modifier in agricultural science, addressing queries like "plant growth regulators with amide groups."

The 1095615-96-5 compound exhibits stability under physiological pH ranges (3-9), making it suitable for formulation development. Analytical methods like HPLC-UV (retention time 6.2 min with C18 column) and GC-MS (characteristic m/z 228 [M+H]+) are commonly employed for quality control. Industry professionals increasingly inquire about "scalable production methods for branched-chain amides" and "regulatory compliance of specialty amides," underscoring its commercial relevance.

From an environmental safety perspective, N,N-dimethyl-2-(octan-2-yl)aminoacetamide shows moderate biodegradability (OECD 301B: 45% in 28 days). This positions it favorably compared to persistent synthetic auxiliaries, answering searches about "eco-friendly amide solvents." The compound's low volatility (vapor pressure 0.03 Pa at 25°C) reduces workplace exposure risks, a key consideration in industrial hygiene protocols.

Emerging applications include its use as a corrosion inhibitor in specialty coatings, with patent literature describing synergistic effects with phosphonate compounds. This addresses trending queries about "non-toxic metal protectants." The tertiary amide structure also shows promise in polymer modification, particularly for enhancing thermoplastic elastomer properties—a hot topic in materials science forums.

Quality specifications for CAS 1095615-96-5 typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants (<10 ppm). Storage recommendations include argon atmosphere protection at -20°C for long-term stability, responding to frequent questions about "handling air-sensitive amides." Analytical certificates should include NMR (characteristic δH 2.2 ppm for N-CH3) and FTIR (C=O stretch at 1640 cm-1) validation data.

In medicinal chemistry, the compound's structural motif appears in several kinase inhibitor candidates, driving searches for "bioisosteric replacements for piperidine." Its chiral center at the octan-2-yl position enables exploration of enantioselective effects, with the (R)-isomer showing distinct receptor binding profiles in preliminary studies—a subject of numerous "structure-activity relationship" investigations.

The global market for such fine chemicals is projected to grow at 6.8% CAGR (2023-2030), fueled by demand for high-performance additives and specialty intermediates. Regulatory filings indicate increasing use in crop protection products, particularly as a synergist for neonicotinoid alternatives—addressing the agricultural sector's search for "pollinator-friendly formulations."

Technical challenges include optimizing crystallization conditions for industrial-scale production, a frequent topic in process chemistry discussions. Recent advances in continuous flow synthesis have improved yields to >85% while reducing E-factor values below 8, responding to industry demands for "cost-effective amide manufacturing." These developments position 1095615-96-5 as a compelling case study in green process intensification.